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Compound of Interest

Compound Name: Desmethylflutiazepam

Cat. No.: B10828837

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmethylflutiazepam is a pharmacologically active metabolite of the benzodiazepine
flutiazepam. As with other benzodiazepines, the detection of desmethylflutiazepam in hair is
of significant interest in forensic toxicology to demonstrate long-term drug exposure. Hair
analysis offers a wide window of detection, spanning months to years, depending on the length
of the hair shaft. This document provides detailed application notes and protocols for the
analytical detection of desmethylflutiazepam in human hair, primarily utilizing liquid
chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific
technique for this purpose. While specific literature on desmethylflutiazepam in hair is scarce,
the following protocols are adapted from validated methods for other benzodiazepines in this
matrix.

Metabolic Pathway of Flutiazepam

Flutiazepam undergoes metabolism in the body, with one of the primary routes being N-
demethylation to form desmethylflutiazepam. This metabolic conversion is a common
pathway for many benzodiazepines that possess an N-methyl group.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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